![molecular formula C20H15FN6O3S2 B2578595 N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide CAS No. 872597-29-0](/img/structure/B2578595.png)
N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound seems to contain a benzo[d]thiazol-2-ylamino moiety, which is a common structure in many bioactive compounds . Compounds with this moiety have been synthesized and evaluated for various biological activities, including anti-inflammatory properties .
Synthesis Analysis
In a study, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .
Scientific Research Applications
- The compound’s structure suggests potential antibacterial properties. Similar derivatives, such as urea and amide analogs of 2-amino-4-phenylthiazole, have demonstrated antibacterial activity against Gram-positive bacteria . Further studies could explore its efficacy against specific bacterial strains and mechanisms of action.
- Thiazole derivatives have been investigated for their anticancer properties. The compound’s unique structure may interact with cellular pathways, making it a candidate for selective anticancer activity . Researchers could explore its effects on cancer cell lines and potential molecular targets.
- Thiazoles, including 2,4-disubstituted variants, exhibit multitargeted effects. One derivative with a 3,4-dimethoxyphenyl moiety showed potent inhibitory activity . Investigating its interactions with specific cellular targets could reveal novel therapeutic applications.
- The compound’s benzothiazole moiety aligns with other antimicrobial agents. Novel benzothiazole derivatives have been synthesized and evaluated for their antimicrobial activity . Researchers could explore its effectiveness against various pathogens.
- The compound’s complex structure lends itself to drug design strategies. Combining pharmacophoric moieties from different bioactive substances (molecular hybridization) could lead to improved efficacy and reduced side effects . Researchers might explore hybrid molecules incorporating this compound.
Antibacterial Activity
Anticancer Potential
Multitargeted Bioactivity
Antimicrobial Agents
Drug Design and Hybridization
Future Directions
properties
IUPAC Name |
N-[4-amino-2-[2-(1,3-benzothiazol-2-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15FN6O3S2/c21-11-6-2-1-5-10(11)17(29)25-15-16(22)26-19(27-18(15)30)31-9-14(28)24-20-23-12-7-3-4-8-13(12)32-20/h1-8H,9H2,(H,25,29)(H,23,24,28)(H3,22,26,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJWARPIVIAXJAR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(N=C(NC2=O)SCC(=O)NC3=NC4=CC=CC=C4S3)N)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15FN6O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-amino-2-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.